Cas no 1171055-40-5 (N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1171055-40-5
• MF: C₁₃H₁₈N₄OS
• MW: 278.373220920563
• CID: 6483571
• Update Time: 2025-05-23

N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethylpyrazole-3-carboxamide

• Inchi： 1S/C13H18N4OS/c1-5-17-7-6-9(16-17)11(18)15-12-14-10(8-19-12)13(2,3)4/h6-8H,5H2,1-4H3,(H,14,15,18)
• InChI Key： WNSZUTRQLXLYKF-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C(NC2=NC(C(C)(C)C)=CS2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1171055-40-5)

N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1171055-40-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule, characterized by its unique structural features, combines a thiazole ring and a pyrazole moiety, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection.

The chemical structure of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide includes a tert-butyl group attached to the thiazole ring, which enhances its stability and lipophilicity. The presence of the ethyl group on the pyrazole ring further contributes to its unique physicochemical properties. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

One of the most frequently asked questions about N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling.

In the realm of medicinal chemistry, N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide has shown promise as a building block for the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's ability to interact with kinase targets makes it a subject of ongoing research in oncology and immunology.

Another area of interest is the application of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide in agrochemicals. The compound's structural features align with those of known pesticides and herbicides, prompting investigations into its efficacy in crop protection. With the growing demand for sustainable agricultural practices, this compound could contribute to the development of next-generation agrochemicals with improved safety profiles.

The synthesis of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions, including condensation and amidation processes. Researchers often optimize these synthetic routes to improve yield and purity, which are essential for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize and validate the compound.

Market trends indicate a rising demand for N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide, particularly in regions with robust pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and development teams. Its commercial availability has facilitated its adoption in various experimental and industrial applications.

Safety and regulatory compliance are paramount when working with N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory guidelines vary by region, and users are advised to consult local authorities to ensure compliance with environmental and health regulations.

In conclusion, N-(4-tert-butyl-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1171055-40-5) is a compound of significant scientific and industrial interest. Its unique structural properties, coupled with its potential applications in medicine and agriculture, make it a valuable subject of ongoing research. As advancements in synthetic chemistry and molecular design continue, this compound is likely to play an increasingly important role in addressing global challenges in health and food security.